151-10-0

1,3-Dimethoxybenzene

In Stock

• CAS RN:
• 151-10-0

• Formula:
• C8H10O2

• InChI:
• InChI=1S/C8H10O2/c1-9-7-4-3-5-8(6-7)10-2/h3-6H,1-2H3

• InChIKey:
• DPZNOMCNRMUKPS-UHFFFAOYSA-N

• 1,3-Dimethoxybenzene can be used as a flavoring agent in the food industry. It is reported to be found in the volatiles of port wine and Roquefort cheese.
  1,3-Dimethoxybenzene is a member of methoxybenzenes.
  m-Dimethoxybenzene, also known as dimethyl resorcinol or 3-methoxyanisole, belongs to the class of organic compounds known as dimethoxybenzenes. These are organic aromatic compounds containing a monocyclic benzene moiety carrying exactly two methoxy groups. m-Dimethoxybenzene exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). m-Dimethoxybenzene has been detected in multiple biofluids, such as feces and saliva. Within the cell, m-dimethoxybenzene is primarily located in the cytoplasm. m-Dimethoxybenzene exists in all eukaryotes, ranging from yeast to humans. m-Dimethoxybenzene is an acid, coc...

(E)-N-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamothioyl]-3-(furan-2-yl)prop-2-enamide

• CAS RN:
• 5151-10-0

• Formula:
• C17H15N3O2S2

• InChI:
• InChI=1S/C17H15N3O2S2/c18-10-13-12-5-1-2-6-14(12)24-16(13)20-17(23)19-15(21)8-7-11-4-3-9-22-11/h3-4,7-9H,1-2,5-6H2,(H2,19,20,21,23)/b8-7+

• InChIKey:
• SQEORZWQOMUTJT-BQYQJAHWSA-N

• (E)-N-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamothioyl]-3-(furan-2-yl)prop-2-enamide is a useful research compound. Its molecular formula is C17H15N3O2S2 and its molecular weight is 357.5g/mol. The purity is usually 95%.

2-[2-(Pyridin-4-yl)ethyl]-1lambda~6~,2-thiazolidine-1,1-dione

• CAS RN:
• 89151-10-0

• Formula:
• C10H14N2O2S

• InChI:
• InChI=1S/C10H14N2O2S/c13-15(14)9-1-7-12(15)8-4-10-2-5-11-6-3-10/h2-3,5-6H,1,4,7-9H2

• InChIKey:
• MPUDKQOIFDSDFB-UHFFFAOYSA-N

• 2-[2-(Pyridin-4-yl)ethyl]-1lambda~6~,2-thiazolidine-1,1-dione is a useful research compound. Its molecular formula is C10H14N2O2S and its molecular weight is 226.30 g/mol. The purity is usually 95%.

N-(5-chloro-2-methoxyphenyl)-2-({5-oxo-4-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl}sulfanyl)acetamide

In Stock

• CAS RN:
• 1111151-10-0

• Formula:
• C21H20ClN5O3S

• InChI:
• InChI=1S/C21H20ClN5O3S/c1-3-10-26-19(29)14-6-4-5-7-16(14)27-20(26)24-25-21(27)31-12-18(28)23-15-11-13(22)8-9-17(15)30-2/h4-9,11H,3,10,12H2,1-2H3,(H,23,28)

• N-(5-chloro-2-methoxyphenyl)-2-({5-oxo-4-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-1-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C21H20ClN5O3S and its molecular weight is 457.93. The purity is usually 95%.